Cas no 127528-53-4 (Heptanenitrile, 4,6-dioxo- (9CI))

Heptanenitrile, 4,6-dioxo- (9CI) Properties

Names and Identifiers

• Heptanenitrile, 4,6-dioxo- (9CI)
• 4,6-dioxoheptanenitrile
• UWTVKNXZTGSDDT-UHFFFAOYSA-N
• 127528-53-4
• SCHEMBL9464575
• DB-276654
• 3,5-Dioxohexylcyanide
• HEPTANENITRILE, 4,6-DIOXO-
• AMY9073
• +Expand

• InChIKey： UWTVKNXZTGSDDT-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H9NO2/c1-6(9)5-7(10)3-2-4-8/h2-3,5H2,1H3
• SMILES： CC(=O)CC(=O)CCC#N

Computed Properties

• Exact Mass: 139.06337
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 139.063328530g/mol
• Heavy Atom Count: 10
• Complexity: 187
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.6
• Topological Polar Surface Area: 57.9Ų

Experimental Properties

• PSA: 57.93